BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Profile of Lithol Rubine BK for
Scientific and Research Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729

This guide provides a comprehensive overview of Lithol Rubine BK (C.l. Pigment Red 57:1), a
synthetic azo dye, with a focus on its historical and current applications within a scientific
context. While primarily known for its industrial use in pigments, plastics, and printing inks,
Lithol Rubine BK has been the subject of scientific investigation, particularly in the fields of
toxicology and analytical chemistry. This document serves as a technical resource for
researchers, scientists, and drug development professionals who may encounter this
compound.

Chemical and Physical Properties

Lithol Rubine BK is a reddish synthetic azo dye, typically supplied as a calcium salt.[1][2] It
appears as a red powder and produces a magenta color when printed.[1][2] Its chemical
formula is C18H12CaN206S, with a molar mass of 424.44 g/mol .[1] The dye is sparingly
soluble in hot water and insoluble in cold water and ethanol.[1][2] When dissolved in
dimethylformamide, its absorption maximum is approximately 442 nm.[1][2]
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Property Value
Calcium (42)-4-[(4-methyl-2-
IUPAC Name sulfonatophenyl)hydrazono]-3-oxo-2-

naphthalenecarboxylate

Other Names

Pigment Red 57:1, D&C Red No. 7, C.1.
15850:1, E180

CAS Number 5281-04-9

Chemical Formula C18H12CaN206S

Molar Mass 424.44 g/mol

Appearance Red powder

Solubility Slightly soluble in hot water; Insoluble in cold

water and ethanol

Absorption Max (in DMF)

~442 nm

Historical Applications in Toxicology and Safety

Assessment

The primary scientific application of Lithol Rubine BK has been in toxicological studies to

assess its safety for use in consumer products, cosmetics, and as a food additive (E180) for

coloring cheese rinds.[1][3] These studies have been crucial for regulatory bodies like the U.S.

Food and Drug Administration (FDA).[4]

A number of studies have been conducted to determine the potential health effects of Lithol

Rubine BK. The following table summarizes key quantitative data from these toxicological

assessments.
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Study Type Species Dosing Key Findings
o Low acute oral
Acute Oral Toxicity Rat - o
toxicity.
Slightly reduced
growth, increased
Repeated Oral 1 g/kg bw/day for 30 ] )
o ] Rat kidney weight, and
Administration days ) o
microscopic kidney
damage (reversible).
No adverse maternal
effects or effects on
Reproductive and 5, 16, or 50 mg/kg embryo resorptions,
Developmental Rat bw/day on days 6-15 foetal weight and
Toxicity of pregnancy viability, litter size, or
incidence of foetal
malformations.
) Decreased fertility in
Three-Generation
Rat - the second
Oral Study .
generation.
1% aqueous i
Dermal . ) No evidence of
) o Mouse suspension twice a _ o
Carcinogenicity carcinogenicity.
week for 18 months
50% mixture in talc Minimal irritant effect;
Skin Sensitization Human (21-day covered patch  failed to induce skin
test) sensitization.
Allergic Reaction H Lipstick containing Allergic pigmented lip
uman
(Case Study) Lithol Rubine BCA dermatitis.
o No mutagenic activity
Mutagenicity (Ames Salmonella )
L - detected with pure
test) typhimurium

samples.

The following is a representative experimental protocol for a dermal carcinogenicity study,
based on the available information.
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Objective: To assess the carcinogenic potential of Lithol Rubine BK when applied dermally to

mice.

Materials:

o Test substance: 1% aqueous suspension of Pigment Red 57 (calcium salt).
e Test animals: 50 male and 50 female mice.

o Application materials: Pipettes or similar devices for dermal application.
Procedure:

e The dorsal skin of the mice is shaved prior to the initial application.

e An approximately 50 mg/kg body weight application of the 1% aqueous suspension is
applied to the shaved skin of each mouse.

e The application is left uncovered.
e This procedure is repeated twice a week for a duration of 18 months.
e The animals are monitored regularly for signs of tumor formation and other health effects.

» At the end of the study period, a full histopathological examination is performed on the
animals.

Analytical Chemistry Applications

Analytical methods have been developed for the identification and quantification of Lithol
Rubine BK and its impurities in various products. These methods are essential for quality
control and regulatory compliance.

A key aspect of analyzing Lithol Rubine BK is the identification of subsidiary coloring matters.
The following workflow outlines a general procedure for this analysis.
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Sample Preparation

0.10 g of sample

l

Boil with 100 ml glacial acetic acid and 75 ml of 8 N HCI

l

Cool and transfer to a 1000 ml separatory funnel

Extriction

Extract acidic solution with 150 ml of ether

l

Separate miscible solution by adding ~150 ml of water

l

Transfer lower layer to a second funnel and extract with 100 ml of ether

l

Combine ether extracts

l

Wash with 100 ml portions of water until washings are colorless

Ana%ysis

Further analysis of ether extract for subsidiary dyes

Click to download full resolution via product page

Caption: Workflow for the extraction of subsidiary coloring matters from Lithol Rubine BK.
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Column chromatography is another technique employed to assess the purity of Lithol Rubine
BK.

Procedure Outline:
o Eluant Preparation: Prepare an appropriate eluant, such as 10% ammonium sulfate.
e Cellulose Slurry: Add 100 ml of the eluant to 5 g of cellulose, stir, allow to settle, and decant.

e Sample Preparation:

[e]

Place 0.100 g of the color sample in a beaker.

(¢]

Add 5 ml of ethanol and stir to ensure complete wetting.

[¢]

Transfer the 5 g of prepared cellulose to the beaker.

[¢]

Add 10 g of ammonium sulfate and stir thoroughly.
e Column Packing: Transfer the mixture to a chromatography column.

o Elution: Rinse the beaker with 25 ml of eluant and add the rinse to the column. Proceed with
the chromatographic separation.

Conclusion

The historical application of Lithol Rubine BK in science has been predominantly in the realms
of toxicology and analytical chemistry, driven by its widespread use in consumer and industrial
products. While it does not have a history as a primary research tool in fields like histology or
cell biology, the scientific studies dedicated to its safety assessment and chemical analysis
provide valuable data for researchers in toxicology, regulatory science, and analytical
chemistry. The methodologies developed for its analysis are indicative of the rigorous scientific
scrutiny applied to commercial color additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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